Cas no 1197230-74-2 (2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate)

• Product Name: 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate
• CAS No: 1197230-74-2
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 5059415
• PubChem ID: 2760399
• Update Time: 2025-05-20

2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate
• 2-Phenyl-3-piperazin-1-ylmethyl-imidazo[1,2-a]-pyridine oxalic acid salt
• 2-phenyl-3-piperazin-1-ylmethyl-imidazo[1,2-a]-pyridine
• oxalic acid;2-phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
• 1197230-74-2
• 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridineoxalate
• 1-({2-phenylimidazo[1,2-a]pyridin-3-yl}methyl)piperazine; oxalic acid
• J-004189

• MDL： MFCD08457143
• Inchi： 1S/C18H20N4.C2H2O4/c1-2-6-15(7-3-1)18-16(14-21-12-9-19-10-13-21)22-11-5-4-8-17(22)20-18;3-1(4)2(5)6/h1-8,11,19H,9-10,12-14H2;(H,3,4)(H,5,6)
• InChI Key： SITOTLBUHSTMKM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(CC2=C(C3C=CC=CC=3)N=C3C=CC=CN23)CCNCC1

Computed Properties

• Exact Mass: 382.16410520g/mol
• Monoisotopic Mass: 382.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Additional information on 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate

Introduction to 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate (CAS No. 1197230-74-2)

2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate (CAS No. 1197230-74-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of imidazo[1,2-a]pyridine, a heterocyclic structure known for its diverse biological activities. The addition of a phenyl group and a piperazine moiety to the imidazo[1,2-a]pyridine core imparts unique pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate is characterized by the presence of an imidazo[1,2-a]pyridine ring system, which is a six-membered ring fused to a five-membered imidazole ring. The phenyl group attached to the 2-position and the piperazine moiety linked via a methyl group at the 3-position contribute to its distinct chemical and biological properties. The oxalate salt form further enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate in several therapeutic areas. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique structural features of this compound allow it to selectively bind to serotonin transporters, thereby modulating serotonin levels in the brain and potentially improving mood and cognitive function.

In addition to its SSRI activity, 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate has shown promising results in preclinical studies as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have limited efficacy or significant side effects. This compound has demonstrated the ability to reduce seizure frequency and severity in animal models, suggesting its potential as a novel anticonvulsant therapy.

The pharmacokinetic properties of 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs via hepatic pathways, with major metabolites being excreted in urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Phase II trials are focused on assessing its efficacy in treating depression and epilepsy, with promising preliminary data indicating significant improvements in patient outcomes.

The development of 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing compounds with improved selectivity and reduced side effects. By targeting specific receptors or pathways involved in disease processes, these compounds offer the potential for more effective and safer treatments.

In conclusion, 2-Phenyl-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine oxalate (CAS No. 1197230-74-2) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the treatment of various neurological and psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel pharmaceutical agent.